7'-amino-2,2',4'-trioxo-1,1',2,2',3',4'-hexahydrospiro[indole-3,5'-pyrano[2,3-d]pyrimidine]-6'-carbonitrile

• IUPAC Name: 7'-amino-2,2',4'-trioxospiro[1H-indole-3,5'-1H-pyrano[2,3-d]pyrimidine]-6'-carbonitrile
• InChI: InChI=1S/C15H9N5O4/c16-5-7-10(17)24-12-9(11(21)19-14(23)20-12)15(7)6-3-1-2-4-8(6)18-13(15)22/h1-4H,17H2,(H,18,22)(H2,19,20,21,23)
• InChI Key: CWCMLVCBMPOSHL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C3(C(=C(OC4=C3C(=O)NC(=O)N4)N)C#N)C(=O)N2
• Molecular Formula: C15H9N5O4
• Molecular Weight: 323.26 g/mol

Description

7'-amino-2,2',4'-trioxo-1,1',2,2',3',4'-hexahydrospiro[indole-3,5'-pyrano[2,3-d]pyrimidine]-6'-carbonitrile is a useful research compound. Its molecular formula is C15H9N5O4 and its molecular weight is 323.26 g/mol. The purity is usually 95%.
The exact mass of the compound 7'-amino-2,2',4'-trioxo-1,1',2,2',3',4'-hexahydrospiro[indole-3,5'-pyrano[2,3-d]pyrimidine]-6'-carbonitrile is 323.06545379 g/mol and the complexity rating of the compound is 804. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 7'-amino-2,2',4'-trioxo-1,1',2,2',3',4'-hexahydrospiro[indole-3,5'-pyrano[2,3-d]pyrimidine]-6'-carbonitrile suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 7'-amino-2,2',4'-trioxo-1,1',2,2',3',4'-hexahydrospiro[indole-3,5'-pyrano[2,3-d]pyrimidine]-6'-carbonitrile including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Electrocatalytic Synthesis

The compound has been utilized in electrocatalytic multicomponent transformations, particularly in the synthesis of its derivatives. Elinson et al. (2008) demonstrated its formation through an electrochemically induced catalytic process involving isatins, barbituric acid or N-alkyl barbiturates, and malononitrile. This approach is highlighted for its efficiency and ecological benefits, particularly in diversity-oriented large-scale processes (Elinson et al., 2008).

Spectroscopic and Computational Studies

Sharma et al. (2018) conducted a comprehensive experimental and theoretical study on a DMSO-solvated variant of this compound. They employed techniques like NMR, IR spectroscopy, and X-ray analysis, complemented by density functional theory (DFT) calculations. This research provided insights into the molecule's nonlinear properties and the harmony between observed and calculated vibrational frequencies (Sharma et al., 2018).

Multicomponent Reaction for Novel Derivatives

Ghozlan et al. (2017) utilized this compound in the synthesis of novel derivatives through a multicomponent reaction. This process involved dimedone or 1,3-dimethylbarbituric acid and malononitrile, leading to bis(indoline-2,3-diones) derivatives with good to excellent yields. This study showcases the versatility of the compound in creating structurally diverse derivatives (Ghozlan et al., 2017).

Water-Based Synthesis of Spiro-Oxindole Derivatives

Alizadeh and Moafi (2015) reported an efficient synthesis of spiro-oxindole derivatives using a water-based three-component reaction. This method is notable for its avoidance of hazardous organic solvents or catalysts, highlighting the compound's role in environmentally friendly synthetic processes (Alizadeh & Moafi, 2015).

Organobase-Catalyzed Synthesis of Spiro-Pyrano-Thiadiazolo-Pyrimidine Derivatives

Hosseini et al. (2021) explored the synthesis of novel spiro-pyrano-thiadiazolo-pyrimidine derivatives through a one-pot three-component condensation reaction. This study emphasizes the compound's utility in producing new chemical families under solvent-free conditions, contributing to green chemistry initiatives (Hosseini et al., 2021).